1-(5-Nitrothiazol-2-yl)piperazine

• IUPAC Name: 5-nitro-2-piperazin-1-yl-1,3-thiazole
• InChI: InChI=1S/C7H10N4O2S/c12-11(13)6-5-9-7(14-6)10-3-1-8-2-4-10/h5,8H,1-4H2
• InChI Key: YHGMKWIHCNMCHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC=C(S2)[N+](=O)[O-]
• Molecular Formula: C7H10N4O2S
• Molecular Weight: 214.25 g/mol

Description

Synthesis Analysis

• Cyclization of 1,2-diamine derivatives with sulfonium salts : The reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate leads to protected piperazines .
• Aza-Michael addition : Chamakuri et al. reported the synthesis of 2-substituted chiral piperazines via the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions .

Molecular Structure Analysis

• γ : 92.71° The molecule adopts an anti conformation across the piperazine ring, with two tropone rings .

Chemical Reactions Analysis

1-(5-Nitrothiazol-2-yl)piperazine can undergo various chemical reactions, including cyclization, aza-Michael addition, and other transformations . These reactions are essential for its synthesis and modification.

Physical And Chemical Properties Analysis

• Solubility : Dissolve approximately 10 mg of the sample in 10 ml of 20 mM HCl:methanol (1:1 solution) .
• Column Chromatography : Use a C18 column with acetonitrile as the mobile phase .

Synthesis routes and methods

Procedure details

To a solution of piperazine (18.2 g) and potassium carbonate (12.6 g) in acetonitrile (150 ml) was added 2-bromo-5-nitrothiazole (14.7 g) at 40° C. and the mixture was stirred at 60° C. for 40 min. The reaction mixture was poured into water and extracted with chloroform. The extract was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated to give a brown solid (11.2 g). The obtained brown solid was purified by silica gel column chromatography (developing solvent; chloroform:methanol=9:1) to give the title compound (4.8 g) as yellow crystals.